Microcin SF608
Overview
Description
Microcin SF608 is a natural product found in Microcystis with data available.
Scientific Research Applications
Synthesis and Structural Analysis
- Total Synthesis : The total synthesis of Microcin SF608 has been achieved through innovative methods such as the TMSOTf/NEt(3)-mediated opening of an oxabicyclic ring system, highlighting its complex structure and the advancement in synthetic chemistry techniques (Diethelm, Schindler, & Carreira, 2010).
- Conformational Analysis : Detailed conformational analysis of L-Choi containing peptides, which are integral to Microcin SF608, has been performed using NMR spectroscopy. This has contributed to a deeper understanding of the structure and properties of Microcin SF608 (Valls et al., 2002).
Biological Activity and Applications
- Serine Protease Inhibition : Microcin SF608 has been identified as an inhibitor of serine proteases. This discovery is significant as it opens potential applications in the treatment of diseases associated with these enzymes (Banker & Carmeli, 1999).
- Impact on Aquatic Organisms : A study investigating the effects of Microcin SF608 on aquatic organisms revealed its influence on various physiological parameters. This includes potential environmental implications and a better understanding of cyanobacterial interactions in aquatic ecosystems (Wiegand et al., 2002).
General Research on Microcins
- Broad Antibacterial Activity : Microcins, including Microcin SF608, are known for their potent antibacterial activity against closely related species, making them a subject of interest for developing new antibiotics and understanding microbial competition (Duquesne, Destoumieux‐Garzon, Péduzzi, & Rebuffat, 2007).
properties
Product Name |
Microcin SF608 |
|---|---|
Molecular Formula |
C32H44N6O6 |
Molecular Weight |
608.7 g/mol |
IUPAC Name |
(2S,3aS,6R,7aS)-N-[4-(diaminomethylideneamino)butyl]-6-hydroxy-1-[(2S)-2-[[(2S)-2-hydroxy-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxamide |
InChI |
InChI=1S/C32H44N6O6/c33-32(34)36-15-5-4-14-35-29(42)27-18-22-10-13-24(40)19-26(22)38(27)31(44)25(16-20-6-2-1-3-7-20)37-30(43)28(41)17-21-8-11-23(39)12-9-21/h1-3,6-9,11-12,22,24-28,39-41H,4-5,10,13-19H2,(H,35,42)(H,37,43)(H4,33,34,36)/t22-,24+,25-,26-,27-,28-/m0/s1 |
InChI Key |
HYPWKJJQJSEUDS-GFZBRZDVSA-N |
Isomeric SMILES |
C1C[C@H](C[C@H]2[C@@H]1C[C@H](N2C(=O)[C@H](CC3=CC=CC=C3)NC(=O)[C@H](CC4=CC=C(C=C4)O)O)C(=O)NCCCCN=C(N)N)O |
Canonical SMILES |
C1CC(CC2C1CC(N2C(=O)C(CC3=CC=CC=C3)NC(=O)C(CC4=CC=C(C=C4)O)O)C(=O)NCCCCN=C(N)N)O |
synonyms |
L-Hpla-L-Phe-L-Choi-Agm microcin SF608 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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